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Compound of Interest

Compound Name: N-Acetyltyramine

Cat. No.: B032312 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of N-
Acetyltyramine in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure a safe working environment.

Hazard Identification and Physicochemical
Properties
N-Acetyltyramine is a metabolite of the biogenic amine tyramine.[1] While its toxicological

properties have not been fully investigated, it is classified as a corrosive substance that can

cause serious eye damage.[2][3] It is a solid at room temperature.[1]

Table 1: Physicochemical and Toxicological Data for N-Acetyltyramine
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Property Value Reference

Chemical Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1][2]

Appearance Solid

GHS Pictogram Corrosion

Signal Word Danger

Hazard Statements

H318: Causes serious eye

damage.[2] May also cause

skin and respiratory irritation

(H315, H335).

Storage Temperature -20°C [1]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[3]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is crucial when handling N-Acetyltyramine to prevent

exposure through inhalation, skin contact, or eye contact.[4] The following table outlines the

minimum PPE requirements.

Table 2: Recommended Personal Protective Equipment for Handling N-Acetyltyramine
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Body Part
Personal Protective
Equipment (PPE)

Rationale

Eyes/Face

- Safety glasses with side

shields: Essential for all

operations. - Face shield:

Required when there is a risk

of splashes or dust generation.

[5]

Protects against splashes and

airborne particles that can

cause serious eye damage.[2]

Skin

- Chemical-resistant gloves:

Nitrile or other compatible

gloves should be worn.[6]

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contact.[6] - Laboratory

coat: A standard lab coat is

required. - Protective clothing:

Additional chemical-resistant

clothing may be necessary for

larger quantities or when there

is a higher risk of exposure.[5]

Prevents direct skin contact

with the chemical, which can

cause irritation.

Respiratory

- Government-approved

respirator: Should be used

when working with the powder

outside of a fume hood or in

poorly ventilated areas to

avoid inhaling dust particles.[6]

A dust/mist filtering respirator

(MSHA/NIOSH approval

number prefix TC-21C) may be

appropriate.[7]

Protects the respiratory system

from potential irritation caused

by inhaling the fine particles of

the solid compound.

Feet - Closed-toe shoes: Required

in all laboratory settings. -

Chemical-resistant footwear:

Recommended when handling

Protects feet from spills and

falling objects.
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larger quantities or in

situations with a higher risk of

spills.[5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and ensures the safe

handling of N-Acetyltyramine.

Experimental Workflow for Safe Handling
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Preparation

Handling

Post-Handling & Cleanup

Consult Safety Data Sheet (SDS)

Don appropriate PPE

Ensure proper ventilation (fume hood)

Weigh N-Acetyltyramine in a fume hood

Avoid generating dust

Handle with compatible lab equipment

Decontaminate work surfaces

Properly doff PPE

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for N-
Acetyltyramine]. BenchChem, [2025]. [Online PDF]. Available at:
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n-acetyltyramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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